4-Aminobiphenyl β-D-Glucuronide Sodium Salt
4-Aminobiphenyl β-D-Glucuronide Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
116490-30-3
VCID:
VC0027954
InChI:
InChI=1S/C18H19NO6.Na/c20-13-14(21)16(18(23)24)25-17(15(13)22)19-12-8-6-11(7-9-12)10-4-2-1-3-5-10;/h1-9,13-17,19-22H,(H,23,24);/q;+1/p-1/t13-,14-,15+,16-,17+;/m0./s1
SMILES:
C1=CC=C(C=C1)C2=CC=C(C=C2)NC3C(C(C(C(O3)C(=O)[O-])O)O)O.[Na+]
Molecular Formula:
C18H18NNaO6
Molecular Weight:
367.333
4-Aminobiphenyl β-D-Glucuronide Sodium Salt
CAS No.: 116490-30-3
Reference Standards
VCID: VC0027954
Molecular Formula: C18H18NNaO6
Molecular Weight: 367.333
| CAS No. | 116490-30-3 |
|---|---|
| Product Name | 4-Aminobiphenyl β-D-Glucuronide Sodium Salt |
| Molecular Formula | C18H18NNaO6 |
| Molecular Weight | 367.333 |
| IUPAC Name | sodium;(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(4-phenylanilino)oxane-2-carboxylate |
| Standard InChI | InChI=1S/C18H19NO6.Na/c20-13-14(21)16(18(23)24)25-17(15(13)22)19-12-8-6-11(7-9-12)10-4-2-1-3-5-10;/h1-9,13-17,19-22H,(H,23,24);/q;+1/p-1/t13-,14-,15+,16-,17+;/m0./s1 |
| Standard InChIKey | ZXJUCVIKNNGTAE-LXLGGMPYSA-M |
| SMILES | C1=CC=C(C=C1)C2=CC=C(C=C2)NC3C(C(C(C(O3)C(=O)[O-])O)O)O.[Na+] |
| Synonyms | 1-([1,1’-Biphenyl]-4-ylamino)-1-deoxy-β-D-glucopyranuronic Acid Sodium Salt; |
| PubChem Compound | 71313161 |
| Last Modified | Nov 11 2021 |
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